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Compound of Interest

Compound Name: 1-Chloro-3-fluoropropane

Cat. No.: B8262802

For Researchers, Scientists, and Drug Development Professionals
Introduction

1-Chloro-3-fluoropropane (CAS No. 462-38-4) is a halogenated alkane with the molecular
formula CsHeCIF.[1][2] While its utility as a solvent in organic reactions is not documented in the
reviewed literature, it serves as a valuable reagent and building block in synthetic organic
chemistry, particularly in the synthesis of pharmaceutical intermediates. This document
provides an overview of its properties, synthesis, and applications as a chemical intermediate,
along with relevant experimental protocols where available.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-chloro-3-fluoropropane is
presented in Table 1. These properties are essential for its handling, storage, and use in
chemical reactions.
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Property Value Reference
Molecular Formula CsHeCIF [1112]

Molar Mass 96.53 g/mol [1][2]
Boiling Point 82 °C [2]

Density 1.0581 g/cm3 (estimate) [1]
Refractive Index 1.3871 [1]

CAS Number 462-38-4 [1]

Applications in Organic Synthesis

Current literature highlights the role of 1-chloro-3-fluoropropane as a reactant in the synthesis
of more complex molecules, rather than as a solvent. Its bifunctional nature, possessing both a
chlorine and a fluorine atom on a propane chain, allows for selective chemical transformations.

Use in the Synthesis of Pharmaceutical Intermediates

1-Chloro-3-iodopropane, a related compound, is utilized in the preparation of intermediates for
pharmaceuticals like nilaparvone.[3] While not a direct application of 1-chloro-3-
fluoropropane, this illustrates the utility of halogenated propanes in drug development. The
chloro-fluoro analogue can potentially be employed in similar multi-step syntheses where the
differential reactivity of the C-Cl and C-F bonds can be exploited.

Experimental Protocols

Although specific protocols detailing the use of 1-chloro-3-fluoropropane as a solvent are not
available, the following section outlines a general synthetic route for a related compound, which
illustrates the type of reactions halogenated propanes undergo.

Synthesis of (Z)-1-chloro-3,3,3-trifluoropropene

A two-step synthesis process is typically employed for (Z)-1-chloro-3,3,3-trifluoropropene,
which involves the formation of a 1-chloro-3,3,3-trifluoropropane intermediate.[4]

Step 1: Fluorination of 1,1,1,3,3-pentachloropropane
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The initial step involves the fluorination of 1,1,1,3,3-pentachloropropane using hydrogen
fluoride in the presence of a catalyst to yield 1-chloro-3,3,3-trifluoropropane.[4]

Step 2: Dehydrohalogenation

The resulting 1-chloro-3,3,3-trifluoropropane undergoes dehydrohalogenation to form (2)-1-
chloro-3,3,3-trifluoropropene.[4]

The following diagram illustrates the logical workflow for this synthesis.
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Conclusion

Synthesis of (Z)-1-chloro-3,3,3-trifluoropropene

( )

Click to download full resolution via product page

Synthesis of (Z)-1-chloro-3,3,3-trifluoropropene.
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Based on the available scientific literature, 1-chloro-3-fluoropropane is not established as a
solvent for organic reactions. Its primary role in organic chemistry is that of a synthetic
intermediate. Researchers and professionals in drug development can leverage its chemical
properties for the construction of complex molecules. Further research may explore its potential
as a niche solvent in specific applications, but currently, its utility is centered on its reactivity as
a bifunctional electrophile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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